Ethynyl Estradiol 3-Sulfate Sodium Salt
Ethynyl Estradiol 3-Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
724762-79-2
VCID:
VC0023537
InChI:
InChI=1S/C20H24O5S.Na/c1-3-20(21)11-9-18-17-6-4-13-12-14(25-26(22,23)24)5-7-15(13)16(17)8-10-19(18,20)2;/h1,5,7,12,16-18,21H,4,6,8-11H2,2H3,(H,22,23,24);/q;+1/p-1/t16-,17-,18+,19+,20+;/m1./s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
Molecular Formula:
C20H23NaO5S
Molecular Weight:
398.449
Ethynyl Estradiol 3-Sulfate Sodium Salt
CAS No.: 724762-79-2
Reference Standards
VCID: VC0023537
Molecular Formula: C20H23NaO5S
Molecular Weight: 398.449
| CAS No. | 724762-79-2 |
|---|---|
| Product Name | Ethynyl Estradiol 3-Sulfate Sodium Salt |
| Molecular Formula | C20H23NaO5S |
| Molecular Weight | 398.449 |
| IUPAC Name | sodium;[(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C20H24O5S.Na/c1-3-20(21)11-9-18-17-6-4-13-12-14(25-26(22,23)24)5-7-15(13)16(17)8-10-19(18,20)2;/h1,5,7,12,16-18,21H,4,6,8-11H2,2H3,(H,22,23,24);/q;+1/p-1/t16-,17-,18+,19+,20+;/m1./s1 |
| Standard InChIKey | CXNYTWLEPKFJAE-KBRHESHBSA-M |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| Synonyms | (17α)-19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol 3-(Hydrogen Sulfate) Sodium Salt; 17α-Ethynylestradiol 3-Sulfate; Ethynylestradiol Sulfate Sodium Salt; |
| PubChem Compound | 126456300 |
| Last Modified | Nov 11 2021 |
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